Cas no 1803745-31-4 (1-(2-Bromo-6-(trifluoromethylthio)phenyl)propan-2-one)

• Product Name: 1-(2-Bromo-6-(trifluoromethylthio)phenyl)propan-2-one
• CAS No: 1803745-31-4
• MF: C₁₀H₈BrF₃OS
• MW: 313.13413143158
• CID: 4979005
• Update Time: 2025-05-19

1-(2-Bromo-6-(trifluoromethylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-6-(trifluoromethylthio)phenyl)propan-2-one

• Inchi： 1S/C10H8BrF3OS/c1-6(15)5-7-8(11)3-2-4-9(7)16-10(12,13)14/h2-4H,5H2,1H3
• InChI Key： ZEGIBMYBFLHKAC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1CC(C)=O)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• XLogP3: 4
• Topological Polar Surface Area: 42.4

Additional information on 1-(2-Bromo-6-(trifluoromethylthio)phenyl)propan-2-one

Recent Advances in the Study of 1-(2-Bromo-6-(trifluoromethylthio)phenyl)propan-2-one (CAS: 1803745-31-4)

1-(2-Bromo-6-(trifluoromethylthio)phenyl)propan-2-one (CAS: 1803745-31-4) is an emerging compound of interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents. This research brief consolidates the latest findings on this compound, focusing on its synthesis, biological activity, and applications in drug discovery.

The compound's unique structural features, including the trifluoromethylthio (-SCF3) group and the bromo-substituted phenyl ring, contribute to its reactivity and potential pharmacological properties. Recent synthetic approaches have optimized the preparation of 1-(2-Bromo-6-(trifluoromethylthio)phenyl)propan-2-one, with improvements in yield and purity. These advancements are critical for its application in high-throughput screening and structure-activity relationship (SAR) studies.

In vitro studies have demonstrated that derivatives of 1-(2-Bromo-6-(trifluoromethylthio)phenyl)propan-2-one exhibit promising inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound serves as a scaffold for developing potent inhibitors of cyclooxygenase-2 (COX-2), a target for anti-inflammatory drugs. The trifluoromethylthio group was found to enhance binding affinity through hydrophobic interactions with the enzyme's active site.

Additionally, the antimicrobial potential of this compound has been explored. Research indicates that it can be functionalized to target bacterial cell wall synthesis, showing efficacy against drug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA). These findings underscore its versatility as a building block for next-generation antimicrobial agents.

Future research directions include further optimization of the compound's pharmacokinetic properties and exploration of its applications in targeted drug delivery systems. The integration of computational modeling and machine learning approaches is expected to accelerate the discovery of novel derivatives with enhanced therapeutic profiles.

In conclusion, 1-(2-Bromo-6-(trifluoromethylthio)phenyl)propan-2-one represents a valuable chemical entity in medicinal chemistry, with demonstrated potential in enzyme inhibition and antimicrobial therapy. Continued research efforts are likely to uncover additional applications, solidifying its role in the development of innovative pharmaceutical agents.